2-(3,4-Dimethoxyphenyl)-2-(methylthio)ethylamine

• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-2-methylsulfanylethanamine
• InChI: InChI=1S/C11H17NO2S/c1-13-9-5-4-8(6-10(9)14-2)11(7-12)15-3/h4-6,11H,7,12H2,1-3H3
• InChI Key: KLXZGRNKLLIDPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CN)SC)OC

Description

2-(3,4-Dimethoxyphenyl)-2-(methylthio)ethylamine is a useful research compound. Its molecular formula is C11H17NO2S and its molecular weight is 227.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, a solution of 2-(3,4-dimethoxyphenyl)-2-(methylthio)nitroethane (1.22 g, 4.8 mmol) in tetrahydrofuran (20 ml) was dropwise added to an ice-cooled and stirred solution of lithium aluminum hydride (0.47 g) in tetrahydrofuran (10 ml). After stirring at room temperature for 30 minutes, water (0.47 ml), 15% aqueous sodium hydroxide solution (0.47 g) and water (1.14 ml) were sequentially added dropwise to the reaction mixture under ice-cooling and stirring. A small amount of potassium carbonate was added and stirred for a few minutes. Inorganic salts were filtered out and washed with tetrahydrofuran and the filtrate was concentrated under reduced pressure and dried to yield a crude oily 2-(3,4-dimethoxyphenyl)-2-(methylthio)ethylamine (0.98 g).